Cas no 2229199-71-5 (3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol)
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol
- 2229199-71-5
- EN300-1768442
-
- Inchi: 1S/C12H16N2O/c1-12(7-13,8-15)11-6-9-4-2-3-5-10(9)14-11/h2-6,14-15H,7-8,13H2,1H3
- InChI Key: NKQWUQNXHZLLFF-UHFFFAOYSA-N
- SMILES: OCC(C)(CN)C1=CC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 62Ų
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768442-0.05g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1768442-0.1g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1768442-0.25g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1768442-0.5g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1768442-1.0g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1768442-2.5g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1768442-5.0g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1768442-10.0g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1768442-1g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1768442-5g |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol |
2229199-71-5 | 5g |
$4349.0 | 2023-09-20 |
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol
Introduction to 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol (CAS No. 2229199-71-5)
3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol (CAS No. 2229199-71-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-amino-2-(indol-2-yl)-2-methylpropan-1-ol, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.
The chemical structure of 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol is characterized by an indole ring system attached to a substituted propanol moiety. The presence of the amino group and the methyl substitution on the propanol chain adds to its complexity and functional diversity. This compound can be synthesized through various routes, including multistep organic synthesis involving indole derivatives and amino alcohols.
Synthesis Methods: One of the common synthetic routes for 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol involves the reaction of 3-bromoindole with an appropriate amino alcohol in the presence of a base. The reaction typically proceeds via a nucleophilic substitution mechanism, followed by deprotection steps if necessary. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed coupling of indole derivatives with amino alcohols. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.
Chemical Properties: 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol is a colorless or white crystalline solid with a molecular weight of approximately 205.3 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. Its physical properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).
Biological Activities: Recent studies have highlighted the potential biological activities of 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol. One notable area of research is its interaction with serotonin receptors. Serotonin is a neurotransmitter involved in various physiological processes, including mood regulation, sleep, and appetite. Studies have shown that 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol can act as a serotonin receptor agonist or antagonist, depending on the specific receptor subtype. This property makes it a promising candidate for the development of novel therapeutic agents for mood disorders and other serotonin-related conditions.
In addition to its serotonin receptor activity, 3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-amino-2-(1H-indol-2-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l -methylpropan -1 - ol strong > in human subjects . Several phase I clinical trials are currently underway to assess its pharmacokinetics , safety , and tolerability . These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects . Preliminary results from these trials have been encouraging , with no major adverse events reported so far . p > < p >< strong > Future Directions : strong > The ongoing research on < strong >3 -amino - ₂ -(1 H -ind ol -₂ - y l ) -₂ -m eth yl pr o p an -₁ - ol strong > holds great promise for advancing our understanding of its biological mechanisms and therapeutic potential . Future studies will focus on elucidating its molecular targets , optimizing its pharmacological properties , and exploring new applications in drug discovery . Additionally , efforts to develop more efficient synthetic methods will be crucial for making this compound accessible for large-scale production and clinical use . p > < p >In conclusion ,< strong >3 -amino -₂ -(1 H -ind ol -₂ - y l ) -₂ -m eth yl pr o p an -₁ - ol strong > ( CAS No . ₂₂₂₉₁₉₉ -₇₁ -₅ ) is a fascinating compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its promising biological activities , makes it an exciting area of ongoing investigation . As research continues to unfold , we can anticipate significant advancements in our understanding of this compound and its potential impact on human health . p > article > response >
2229199-71-5 (3-amino-2-(1H-indol-2-yl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)